Cas no 121-57-3 (4-aminobenzene-1-sulfonic acid)

• Product Name: 4-aminobenzene-1-sulfonic acid
• CAS No: 121-57-3
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD00007886
• CID: 36002
• PubChem ID: 8479
• Update Time: 2024-11-03

4-aminobenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminobenzenesulfonic acid
• 4-AMINOBENZENESULPHONIC ACID
• 4-AMINOBENZOIC ACID
• 4-ANILINESULFONIC ACID
• 4-SULFOANILINE
• ANILINE-4-SULFONIC ACID
• ANILINE P-SULFONIC ACID
• NITRATE REAGENT B
• P-AMINOBENZENESULFONIC ACID
• P-ANILINESULFONIC ACID
• P-SULFANILIC ACID
• SUFANILIC ACID
• SULFANILIC ACID TS
• SULFANILLIC ACID
• SULPHANILIC ACID
• 4-amino-benzenesulfonicaci
• Aniline-p-sulphonic acid
• Kyselina sulfanilova
• Sulfanilic acid
• 4-Aminobenzenesulfonic acid,Aniline-4-sulfonic acid
• 4-Aminobenzenesulfonic acid,Aniline-4-sulfonic acid,Sulfanilic acid
• 4-Aminobenzenesulfonic acid,Sulfanilic acid
• Sulfanilic acid, ACS reagent
• NSC 7170
• sulfanilic
• p-Sulfoaniline
• Sulfanilsaeure
• SulfonamineAcid
• 100b RNA Ladder
• 4-aminobenzene-1-sulfonic acid

• MDL： MFCD00007886
• Inchi： 1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)
• InChI Key： HVBSAKJJOYLTQU-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)S(=O)(=O)O)N
• BRN： 908765

Computed Properties

• Exact Mass: 173.01500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: White crystalline powder. It is easy to change color when exposed to light. The hydrate loses water at 100 ℃, and the anhydrous matter begins to decompose and carbonize at 280 ℃.
• Density: 1.485
• Melting Point: >300 °C (lit.)
• Refractive Index: 1.5500 (estimate)
• PH: 2.5 (10g/l, H2O, 20℃)
• Solubility: 10g/l
• Water Partition Coefficient: 0.1 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 88.77000
• LogP: 2.17750
• Sensitiveness: Sensitive to light
• Merck: 8926
• pka: 3.24(at 25℃)

4-aminobenzene-1-sulfonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2790 8/PG 3
• WGK Germany：1
• Hazard Category Code： 36/38-43
• Safety Instruction： S26-S36/37/39-S45-S37-S24
• RTECS：WP3895500
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/38; R43
• Safety Term：S24;S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical additives
• Material Chemicals Colorants and Pigments
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates